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Compound of Interest

Compound Name: 2-Bromopentanal

Cat. No.: B14693537 Get Quote

CAS Number: 35066-19-4

This technical guide provides a comprehensive overview of 2-Bromopentanal, a halogenated

aldehyde of interest to researchers, scientists, and professionals in drug development and

organic synthesis. This document details its chemical identity, physicochemical properties, and

available synthesis and safety information.

Chemical Identity and Physicochemical Properties
2-Bromopentanal, also known as α-bromovaleraldehyde, is a chiral aldehyde with the

molecular formula C₅H₉BrO.[1][2] Its chemical structure features a bromine atom at the alpha-

position to the carbonyl group.

Table 1: Chemical Identifiers for 2-Bromopentanal
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Identifier Value

CAS Number 35066-19-4[1][2]

Molecular Formula C₅H₉BrO[1][2]

IUPAC Name 2-bromopentanal[2]

Synonyms
a-bromovaleraldehyde, CTK1B7248,

DTXSID90516746[1]

Canonical SMILES CCCC(C=O)Br[1]

InChI
InChI=1S/C5H9BrO/c1-2-3-5(6)4-7/h4-5H,2-

3H2,1H3[1]

InChIKey DOGFOANXOUKFEC-UHFFFAOYSA-N[1]

Table 2: Computed Physicochemical Properties of 2-Bromopentanal

Property Value

Molecular Weight 165.03 g/mol [1]

Exact Mass 163.98368 Da[2]

Topological Polar Surface Area 17.1 Å²[1]

Heavy Atom Count 7[1]

Rotatable Bond Count 3[1]

Hydrogen Bond Donor Count 0[1]

Hydrogen Bond Acceptor Count 1[1]

Complexity 54[1]

XLogP3-AA 1.8

Synthesis of 2-Bromopentanal

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/pdf/Spectroscopic_Data_for_S_2_Bromopentane_A_Technical_Guide.pdf
https://www.echemi.com/sds/2-bromopentane-pid_Seven2705.html
https://www.benchchem.com/pdf/Spectroscopic_Data_for_S_2_Bromopentane_A_Technical_Guide.pdf
https://www.echemi.com/sds/2-bromopentane-pid_Seven2705.html
https://www.echemi.com/sds/2-bromopentane-pid_Seven2705.html
https://www.benchchem.com/pdf/Spectroscopic_Data_for_S_2_Bromopentane_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Spectroscopic_Data_for_S_2_Bromopentane_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Spectroscopic_Data_for_S_2_Bromopentane_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Spectroscopic_Data_for_S_2_Bromopentane_A_Technical_Guide.pdf
https://www.benchchem.com/product/b14693537?utm_src=pdf-body
https://www.benchchem.com/pdf/Spectroscopic_Data_for_S_2_Bromopentane_A_Technical_Guide.pdf
https://www.echemi.com/sds/2-bromopentane-pid_Seven2705.html
https://www.benchchem.com/pdf/Spectroscopic_Data_for_S_2_Bromopentane_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Spectroscopic_Data_for_S_2_Bromopentane_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Spectroscopic_Data_for_S_2_Bromopentane_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Spectroscopic_Data_for_S_2_Bromopentane_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Spectroscopic_Data_for_S_2_Bromopentane_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Spectroscopic_Data_for_S_2_Bromopentane_A_Technical_Guide.pdf
https://www.benchchem.com/product/b14693537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14693537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed, peer-reviewed experimental protocols for the synthesis of 2-bromopentanal are not

readily available in the provided search results. However, a common method for the synthesis

of α-bromo aldehydes is the bromination of the corresponding aldehyde.

A potential synthetic pathway for 2-bromopentanal could involve the direct bromination of

pentanal. This reaction is typically carried out in the presence of an acid catalyst.

Pentanal

2-Bromopentanal

Bromination

Br₂

Acid Catalyst (e.g., HBr)

Click to download full resolution via product page

Caption: A potential synthetic route to 2-Bromopentanal.

Spectroscopic Data
Specific spectroscopic data, such as ¹H NMR, ¹³C NMR, and IR spectra for 2-Bromopentanal,
are not available in the provided search results. For a compound with this structure, the

following characteristic signals would be expected:

¹H NMR: A downfield signal for the aldehydic proton (CHO), and a signal for the proton on

the carbon bearing the bromine atom (CHBr).

¹³C NMR: A signal for the carbonyl carbon, and a signal for the carbon bonded to the

bromine atom.

IR Spectroscopy: A strong absorption band corresponding to the C=O stretch of the

aldehyde.

Reactivity and Applications
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α-Bromo aldehydes are versatile intermediates in organic synthesis. They can undergo a

variety of reactions, including nucleophilic substitution at the α-carbon and reactions involving

the aldehyde functional group. These compounds are valuable building blocks in the synthesis

of more complex molecules, including pharmaceuticals and other biologically active

compounds.
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Caption: General reactivity of 2-Bromopentanal.

Safety and Handling
A specific Material Safety Data Sheet (MSDS) for 2-Bromopentanal is not available in the

search results. As with any α-halogenated carbonyl compound, 2-Bromopentanal should be

handled with caution in a well-ventilated fume hood. Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. These

compounds are often lachrymatory and can be irritating to the skin, eyes, and respiratory

system.

Precursor and Product Information
According to available data, pentanal and 1,2-epoxy-1-methoxy-pentane are listed as potential

precursors for the synthesis of 2-Bromopentanal. 2-Propyl-3-phenyl-oxirane-2-carbaldehyde

and 2-hydroxy-3-nonenal are listed as potential products derived from 2-Bromopentanal.

Disclaimer: The information provided in this technical guide is based on publicly available data

and is intended for informational purposes only. It is not a substitute for a comprehensive safety

assessment or experimental validation. Researchers should consult relevant safety data sheets

and peer-reviewed literature before handling or using 2-Bromopentanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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